Linear, bilinear, exponential, and hyperelastic models of the periodontal ligament (PDL) of human incisors were analyzed. Results showed that the elastic properties of PDL depend on its location and were best described by exponential functions. Parameters of the elastic differential modulus E (ε) of the periodontal ligament (minimum, average, and maximum values) in its various sections (cervical, middle, and apical) from the mesial and distal sides were determined. The differential elastic modulus of PDL was incremental, and its deformation behavior was quite accurately approximated by the regression equation. Linear and bilinear elastic models of PDL were considered and the model constants were determined. To study the hyperelastic properties of PDL, neo-Hookean, Mooney–Rivlin, Ogden, and polynomial phenomenological models were used. Calculations were carried out using the Mathcad 13.0 and ANSYS 2022 R2 software. The parameters of the models and the closeness of correlation between experimental and calculated data were determined. The polynomial model ( r = 0.999) showed the highest correlation with the experimental values, but the neo-Hookean model ( r = 0.948) — the lowest one. The values of Young’s modulus and of other elastic and hyperelastic characteristics of the periodontal ligament were compared in order to study the factors affecting the mechanical behavior of PDL.

The compression mechanics of carbon-fiber-reinforced epoxy resin composite (CFRP) laminates with a [0 / 90]8s lay-up were studied by experiments and simulations. To understand the strain rate effect and the in-plane and out-of-plane mechanical behavior of the laminates in the quasi-static and dynamic compression, experiments were performed on them. The micromorphology of their fracture face was observed by a scanning electron microscope. Lastly, a finite-element analysis of CFRPs under quasi-static/dynamic and in-plane/out-of-plane loading conditions was performed by using the MAT-54 material model. The results of quasi-static loading showed that the elastic modulus under in-plane (or out-of-plane) compression of the CFRPs at different strain rates had the same value, but their threshold strains in the elastic area were different. The initial nonlinear effects observed were especially pronounced in the quasi-static stress–strain curves.

The efficiency of two micromechanical models (the incremental self-consistent (ISC) and modified Eshelby–Mori–Tanaka (EMT)) is evaluated, in predicting the effective electroelastic properties of unidirectional piezoelectric polymer composites with an orthotropic polymeric matrix, especially at high volume fractions of reinforcement. The effective electroelastic properties of PZT-7A/PVDF composites were obtained using both the models and they were compared with those found using a representative volume element (RVE)-based finite-element (FE) model. Composites with two different types of connectivity and four different types of reinforcement geometry (spherical, ellipsoidal, circular cylindrical, and elliptic cylindrical) were considered. Our analysis showed that, in general, better results predicted the modified EMT model.

The stress-strain state of structurally-anisotropic composite panels was investigated analytically by a refined theory within the framework of a multidisciplinary approach. New mathematical models for examining the stress-strain state of flat rectangular multilayered composite panels with an eccentric assembly of longitudinal and transverse stiffening ribs were proposed. It was refined the work of the stiffener under one-sided contact with the skin. The novelty of the theory of thin-walled elastic panels developed consists in considering the contact problem for the skin and stiffening rib. The flat skins from high-modulus composites anisotropic due to nonsymmetric layup across the thickness were also considered. In addition, the influence of residual thermal stresses was taken into account. Resolving equations of eighth- and eighteenth-order linear differential operators and natural boundary conditions were obtained using the energy approach. The solution of boundary-value problems in a closed form was performed in single trigonometric series for a particular case of consistent boundary conditions along two opposite edges. The boundary conditions at the ends correspond to a fairly general interpretation of the physical boundary conditions of the structural elements. Package of computer codes was developed is the MATLAB software. The new mathematical models and fast procedures for numerical solutions can be useful for designing the panels from advanced composites for the prospective aviation products.

The most common curing process of various media is the frontal curing. The least solved problem in this process is the mechanical phenomena accompanying the frontal growth of a body. On the example of an initially liquid isotropic sphere, one of the two mechanics of frontally growing bodies developed by the author — the discrete mechanics is presented. The solidification front moves from the outside to the center of the sphere. On another example, the winding process, or layer-by-layer solidification, of an orthotropic cylinder is described. A particular case of frontal curing is the mechanics of additive technologies.

The paper presents results of uniaxial tensile tests of a multifilament polyester yarn in three-stage loading and unloading programs with different loading rates and subsequent recovery to study its viscoelastoplastic properties. The verificatio n of applicability of a physically nonlinear constitutive relation of Maxwell-type viscoelasticity with two material functions, studied in detail earlier, was accomplished by means of loadingunloading- recovery curves with different loading rates and durations (in the range up to 70% of the tensile strength of the yarn). At the first stage of an express inspection, it was established that most of the basic applicability indicators were fulfilled with an acceptable accuracy. However, one indicator was not fulfilled and warned us about possible difficulties in identifying and applying the Maxwell model to the describing the behavior of the polyester yarn. Two material functions for the multifilament polyester yarn were determined and two methods for identifying the constitutive relation according to the loading-unloading-recovery curves were developed. The ways to improve the initial identification methods were indicated. A fast and economical identification technique using only one loading-unloading-recovery curve was proposed that describes behavior of the polyester yarn more accurately. The material function describing the elastic strain was determined with a high accuracy. It appeared to be linearly dependent on the stress of the polyester yarn on the entire stress range considered. Verification of the calibrated model with the material functions determined carried out in several ways. It demonstrated that the model described satisfactorily the test data for the polyester yarn in the complex test programs. It was shown that an improved approximation of the viscoplastic strain by the model can be achieved by using tests with different loading durations. It was also shown that, for the polyester yarn, a series of tests with a loading duration of 300 s and various loading rates is insufficient, and the loading time has to be at least 900 s.

In order to reduce material costs, a simple and economical method without the use of strain gages was chosen, which is not widespread in practical implementations due to the high spread of the characteristic determined and its instability. It is based on the three-point transverse bending of specimens and measuring the deflection under the load applied. In this case, the shear modulus is calculated in two different ways. The tests were carried out on isotropic and on three types of composite materials with different reinforcement schemes. The control of the results obtained was carried out by testing similar samples in tension and bending by other proven methods. The main factors preventing the obtaining of stable and reliable values of shear moduli were established, one of which is the neglect of angular displacements of cross sections of the sample during calculation of the desired characteristics. It is shown that both the ways give very underestimated values of shear modulus for both isotropic and composite materials, with a very significant spread, which does not allow one to use the method considered in the presented form without corrections. It was established, that deflection under the load is determined by the rotation angles of sample cross sections and by the span, and its value is equal to the product of the maximal cross-sectional rotation angle and one third of the span length. It is shown that, taking into account the identified factors and some adjustment, this method is suitable for determining the shear modulus by the first or second way for both isotropic and composite materials.

The dissipative α-relaxation process in PVA films and in the supramolecular composite structure formed during the formation of ordered regions in the PVA–I2–KI system is studied by a comparative analysis of internal friction spectra. It is shown that the structural changes in the samples of polyvinyl alcohol that occur with introduction of iodine increases the relaxation microuniformity of the entire system in the temperature range of the α-relaxation process.

The application ability of oligomeric copolyimides (OCPI) as epoxy resin modifiers of fiber-reinforced composites was investigated. For this purpose, the properties of epoxy resin compositions based on an ED-20 epoxy resin and iso-MTHPA modified by oligomeric copolyimides with terminal anhydride groups were studied. It is shown that the incorporation of OCPI into the ED-20 epoxy resin does not reduce the manufacturability of the initial binder (the viscosity of all binders is almost similar in composite formation conditions), increases the “binder-fiber” interface strength (the growth in the adhesive strength reaches 40%) and can slightly improve or reduce the heat capacity (the alteration in the glass-temperature is ± 16-22°C). The magnitude of the effects obtained depends on the amount of injected oligoimide amount and its structure. An analysis of the results obtained allows us to suggest that the reactive oligomers can serve as modifiers of the epoxydiane resin in the production of fiber-reinforced structural plastics.

The state-of-the-art of high-strength fiber-reinforced polymer (HSFRP) textile composites exhibit a great strength to weight ratio and a high stiffness, durability, damping properties, and resistance to wear and corrosion. These properties of HSFRP textile composites have led to their applications in the aviation, defense, marine, biomedical, automobile, and many other manufacturing sectors. The major difficulties observed during the machining of fibrous polymer textile composites is the rapid wear of cutting tools, the deterioration of machined surfaces, the thermal damage, delaminations, and the fiber pull-out. This article is an extensive review of the machining and machinability of HSFRP textile composites, followed by their processing techniques, advantages, and applications. It can provide an insight into selecting manufacturing strategies for these composite materials.